![molecular formula C18H18Cl2N2O4 B4671683 N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide](/img/structure/B4671683.png)
N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide
Overview
Description
N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide, also known as URB597, is a compound that has been extensively studied for its potential therapeutic applications. URB597 is a selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, URB597 increases the levels of endocannabinoids, which can have a range of physiological and biochemical effects.
Mechanism of Action
N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide works by selectively inhibiting FAAH, an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, this compound increases the levels of endocannabinoids, which can have a range of physiological and biochemical effects. Endocannabinoids are lipid signaling molecules that bind to cannabinoid receptors in the body, which are involved in a range of physiological processes, including pain, inflammation, and mood regulation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. Studies have shown that this compound can increase the levels of endocannabinoids in the body, which can have analgesic, anti-inflammatory, and anxiolytic effects. This compound has also been shown to have antidepressant effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide is that it is a selective inhibitor of FAAH, which means that it does not affect other enzymes or receptors in the body. This makes it a useful tool for studying the role of endocannabinoids in physiological and pathological processes. One limitation of this compound is that it has a relatively short half-life, which means that it needs to be administered frequently in order to maintain its effects.
Future Directions
There are several potential future directions for research on N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide. One area of interest is the potential therapeutic applications of this compound in a range of conditions, including pain, anxiety, depression, and addiction. Another area of interest is the development of more potent and selective FAAH inhibitors, which could have even greater therapeutic potential. Finally, there is also interest in the role of endocannabinoids in the gut-brain axis and the potential therapeutic applications of FAAH inhibitors in gastrointestinal disorders.
Scientific Research Applications
N-(2,3-dichlorophenyl)-N'-[2-(3,4-dimethoxyphenyl)ethyl]ethanediamide has been studied extensively for its potential therapeutic applications in a range of conditions, including pain, anxiety, depression, and addiction. Studies have shown that this compound can increase the levels of endocannabinoids in the body, which can have a range of physiological and biochemical effects. For example, endocannabinoids have been shown to have analgesic and anti-inflammatory effects, and this compound has been shown to reduce pain and inflammation in animal models.
Properties
IUPAC Name |
N'-(2,3-dichlorophenyl)-N-[2-(3,4-dimethoxyphenyl)ethyl]oxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18Cl2N2O4/c1-25-14-7-6-11(10-15(14)26-2)8-9-21-17(23)18(24)22-13-5-3-4-12(19)16(13)20/h3-7,10H,8-9H2,1-2H3,(H,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTEHMVDCAAQQOV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)C(=O)NC2=C(C(=CC=C2)Cl)Cl)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18Cl2N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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